5-Pyridoxolactone

• CAS No.: 4543-56-0
• Product Name: 5-Pyridoxolactone
• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 7-hydroxy-6-methyl-1H-furo[3,4-c]pyridin-3-one
• Standard InChI: InChI=1S/C8H7NO3/c1-4-7(10)6-3-12-8(11)5(6)2-9-4/h2,10H,3H2,1H3
• Standard InChIKey: PPAXBSPBIWBREI-UHFFFAOYSA-N
• SMILES: CC1=NC=C2C(=C1O)COC2=O
• Canonical SMILES: CC1=NC=C2C(=C1O)COC2=O
• Physical Description: Solid
• Description: 5-pyridoxolactone is a furopyridine that is furo[3,4-c]pyridin-3(1H)-one substituted by a hydroxy group at position 7 and a methoxy group at position 6. It is a metabolite of vitamin B6. It has a role as a human xenobiotic metabolite and a human urinary metabolite. It is a furopyridine, a lactone and a member of phenols. It derives from a 5-pyridoxic acid.; 5-Pyridoxolactone, also known as A-pyracin, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 5-Pyridoxolactone is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5-pyridoxolactone is primarily located in the cytoplasm. 5-Pyridoxolactone can be biosynthesized from 5-pyridoxic acid.
• Synonyms: 5-Pyridoxic Acid γ-Lactone; 5-Pyridoxolactone; NSC 15983; NSC 41813; 3-Carboxy-4-(hydroxymethyl)-5-hydroxy-6-methylpyridine Lactone; 7-Hydroxy-6-methylfuro[3,4-c]pyridin-3(1H)-one
• PubChem Compound: 78300
• Last Modified: Nov 11 2021